Cas no 35986-08-4 (Acetic acid,2,2'-[1,2-ethanediylbis(sulfonyl)]bis-, dimethyl ester (9CI))

Acetic acid,2,2'-[1,2-ethanediylbis(sulfonyl)]bis-, dimethyl ester (9CI) structure
35986-08-4 structure
Product Name:Acetic acid,2,2'-[1,2-ethanediylbis(sulfonyl)]bis-, dimethyl ester (9CI)
CAS No:35986-08-4
MF:C8H14O8S2
MW:302.321960926056
CID:309100
PubChem ID:330598
Update Time:2025-04-19

Acetic acid,2,2'-[1,2-ethanediylbis(sulfonyl)]bis-, dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2,2'-[1,2-ethanediylbis(sulfonyl)]bis-, dimethyl ester (9CI)
    • methyl 2-[2-(2-methoxy-2-oxoethyl)sulfonylethylsulfonyl]acetate
    • (ethane-1,2-disulfonyl)-bis-acetic acid dimethyl ester
    • AC1L777J
    • AG-F-25203
    • CTK4H5709
    • dimethyl ethane-1,2-disulfonylacetate
    • Ethylen-bis-sulfonylessigsaeuremethylester
    • METHYL 2-[2-(METHOXYCARBONYLMETHYLSULFONYL)ETHYLSULFONYL]ACETATE
    • NSC319679
    • 35986-08-4
    • DTXSID60317661
    • NSC-319679
    • Dimethyl 2,2'-(ethane-1,2-diyldisulfonyl)diacetate
    • Inchi: 1S/C8H14O8S2/c1-15-7(9)5-17(11,12)3-4-18(13,14)6-8(10)16-2/h3-6H2,1-2H3
    • InChI Key: PIMUOPGZUQUDFF-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OC)(CCS(CC(=O)OC)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 302.01302
  • Monoisotopic Mass: 302.01300975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 120.88
  • LogP: 0.32360
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